N-(benzo[d][1,3]dioxol-5-yl)-3-oxo-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-oxo-5-(oxolan-2-ylmethyl)-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C19H18N4O5/c24-18(20-11-3-4-15-16(6-11)28-10-27-15)13-8-23(7-12-2-1-5-26-12)9-14-17(13)21-22-19(14)25/h3-4,6,8-9,12H,1-2,5,7,10H2,(H,20,24)(H,22,25)
• InChI Key: XKXVOHZQBIGCMU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NNC3=O)C(=C2)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H18N4O5
• Molecular Weight: 382.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-oxo-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C19H18N4O5 and its molecular weight is 382.376. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(benzo[d][1,3]dioxol-5-yl)-3-oxo-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide, a complex organic compound, has been explored in various scientific studies for its unique chemical properties and potential applications. One study focused on the synthesis of related compounds, highlighting their antiallergic activity and potential for oral administration, suggesting a route for clinical studies (A. Nohara et al., 1985). Another study examined the crystal structure and Hirshfeld surface analysis of similar pyrazole derivatives, providing insights into their molecular structures and the formation of supramolecular self-assembly through hydrogen bonding (K. Kumara, S. Naveen, N. K. Lokanath, 2017).

Chemical Synthesis Methodologies

Research on the synthesis of 1,5-disubstituted-4-oxo-4,5-dihydro-1H-pyrazolo[4,3-c]pyridine-7-carboxamides, closely related to the compound , revealed methodologies for creating a library of compounds, showcasing the adaptability of such chemical structures in drug development (Uroš Grošelj et al., 2015). This versatility underscores the potential of these compounds in various scientific and pharmacological applications.

Anticancer and Anti-inflammatory Potential

Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, highlighting the biological potential of such compounds in therapeutic applications (A. Rahmouni et al., 2016). Another study synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing their anti-inflammatory and analgesic properties (A. Abu‐Hashem et al., 2020).